Cas no 40478-34-0 (Hydrocinnamamide, N-benzyl-p-methoxy-)

Hydrocinnamamide, N-benzyl-p-methoxy- structure
40478-34-0 structure
Product name:Hydrocinnamamide, N-benzyl-p-methoxy-
CAS No:40478-34-0
MF:C17H19NO2
MW:269.338
CID:2632734
PubChem ID:64876

Hydrocinnamamide, N-benzyl-p-methoxy- Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-3-(4-methoxyphenyl)propanamide
    • N-BENZYL-3-(4-METHOXY-PHENYL)-PROPIONAMIDE
    • 40478-34-0
    • DTXCID60115982
    • N-Benzyl-p-methoxyhydrocinnamamide
    • N-Benzyl-beta-4-methoxyphenylpropionamid
    • YZQICPWATBOPQD-UHFFFAOYSA-N
    • N-Benzyl-3-(4-methoxyphenyl) propanamide
    • AO-548/13410859
    • BRN 2985716
    • Benzenepropanamide, 4-methoxy-N-(phenylmethyl)-
    • SCHEMBL7293721
    • Hydrocinnamamide, N-benzyl-p-methoxy-
    • DTXSID50193491
    • AKOS003020917
    • N-Benzyl-beta-4-methoxyphenylpropionamid [German]
    • Z27748355
    • Inchi: InChI=1S/C17H19NO2/c1-20-16-10-7-14(8-11-16)9-12-17(19)18-13-15-5-3-2-4-6-15/h2-8,10-11H,9,12-13H2,1H3,(H,18,19)
    • InChI Key: YZQICPWATBOPQD-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 269.141578849Da
  • Monoisotopic Mass: 269.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38.3Ų

Hydrocinnamamide, N-benzyl-p-methoxy- Related Literature

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